2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid
Overview
Description
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is an organic compound that belongs to the class of phenoxy herbicides. It is known for its use as a selective herbicide, primarily targeting broadleaf weeds while leaving grasses relatively unaffected . This compound has been widely used in agricultural practices to control unwanted vegetation in cereal crops, pastures, and orchards .
Preparation Methods
The synthesis of 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid typically involves the reaction of 2,4-dichlorophenol with chloroacetic acid under basic conditions to form 2,4-dichlorophenoxyacetic acid. This intermediate is then further reacted with methanol in the presence of a base to yield the final product . Industrial production methods often involve large-scale batch or continuous processes, ensuring high yield and purity of the compound .
Chemical Reactions Analysis
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids and phenols.
Reduction: Reduction reactions can convert the compound into less chlorinated derivatives.
Substitution: Halogen atoms in the compound can be substituted with other functional groups under appropriate conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions . Major products formed from these reactions include dichlorophenols, methoxyphenols, and various carboxylic acids .
Scientific Research Applications
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid involves its absorption by plant leaves, followed by translocation to the meristematic tissues. It mimics the natural plant hormone auxin, causing uncontrolled growth, which leads to the death of the plant . The compound interferes with hormone-mediated signaling pathways, disrupting normal cellular processes and ultimately causing plant death .
Comparison with Similar Compounds
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is similar to other phenoxy herbicides such as:
2,4-dichlorophenoxyacetic acid: A widely used herbicide with similar selective action on broadleaf weeds.
2,4,5-trichlorophenoxyacetic acid: Another phenoxy herbicide with a broader spectrum of activity but higher toxicity.
2-methyl-4-chlorophenoxyacetic acid: Known for its use in controlling broadleaf weeds in cereal crops.
The uniqueness of this compound lies in its specific chemical structure, which imparts distinct physicochemical properties and biological activity compared to other similar compounds .
Properties
CAS No. |
1503432-31-2 |
|---|---|
Molecular Formula |
C10H10Cl2O4 |
Molecular Weight |
265.1 |
Purity |
0 |
Origin of Product |
United States |
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